Cas no 1668-19-5 (3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine)

• Product Name: 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine
• CAS No: 1668-19-5
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• CID: 93716
• PubChem ID: 667477
• Update Time: 2025-11-03

3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine
• (3Z)-3-Dibenzo[b,E]oxepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine
• 11-(3-(dimethylamino)propylidene)-6h-dibenz(b,e)0xepine
• 11-(3-dimethylamino-propyliden)-6,11-dihydro-dibenz(b,e)oxipin
• 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenz(b,e)oxipin
• 3-dibenz(b,e)oxepin-11(6h)-ylidene-n,n-dimethyl-1-propanamin
• 3-Dibenz[b,e]oxepin-(6H)-ylidene-N,N-dimethyl-1-propanamine
• 3-Dibenz[b,e]oxepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine
• Aponal
• DOXEPIN HCL
• Doxepin Hydrochloride
• Doxepin hydrochloride,11-(3-dimethylaminopropylidene)-6,11-dihydrodibenz[b,e]oxepinhydrochloride
• Curatin
• Docepin
• Doxepine
• P-3693A
• Quitaxon
• p3693a
• NSC-108160
• NCGC00015344-02
• N,N-Dimethyldibenz(b,e)oxepin-delta(11(6H),gamma)-propylamine
• 1-Propanamine, 3-dibenz(b,e)oxepin-11(6H)-ylidene-N,N-dimethyl-
• NSC 108160
• Dibenz(b,e)oxepin-delta(11(6H),gamma)-propylamine, N,N-dimethyl-
• 1-PROPANAMINE, 3-DIBENZ(B,E)OXEPIN-11(6H)-YLIDENE-N,N-DIMETHYL-, (3E)-
• CS-0013584
• Sinequan (TN)
• NS00098752
• HY-B0725A
• Doxepin [USAN:INN:BAN]
• E-DOXEPIN
• NCGC00015344-03
• D04AX01
• (3e)-3-(Dibenzo[b,E]oxepin-11(6h)-Ylidene)-N,N-Dimethylpropan-1-Amine
• N06AA12
• CHEBI:4710
• Doxepin [INN:BAN]
• UNII-5ASJ6HUZ7D
• 3607-34-9
• Lopac-D-4526
• MF 10
• Prestwick3_000263
• GTPL1225
• SCHEMBL116895
• DTXSID7022966
• [11C]-doxepin
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine
• Doxepin [USAN]
• Dibenz(b,e)oxepin-delta(sup 11(6H)),gamma-propylamine, N,N-dimethyl-
• DOXEPIN IS A CIS-TRANS (APPROXIMATELY 1:5) MIXTURE
• 5EH
• Doxepinum [INN-Latin]
• Prestwick2_000263
• SDCCGSBI-0050327.P002
• 5ASJ6HUZ7D
• BRD-K36616567-003-01-5
• US8629135, SW-07
• C06971
• Lopac0_000339
• UNII-851NLB57HQ
• NCGC00015344-04
• NCGC00015344-12
• DOXEPIN, E-ISOMER
• Methyllactate
• DTXSID90859605
• BDBM112780
• BRD-K54462405-003-16-5
• CAS-1229-29-4
• Q27077103
• Tocris-0508
• (e)-doxepin
• 1-Propanamine, 3-dibenz[b,e]oxepin-11(6H)-ylidene-N,N-dimethyl-
• Doxepinum
• HSDB 3069
• 1668-19-5
• 11-(3-(Dimethylamino)propylidene)-6H-dibenz(b,e)oxepine
• Deptran
• NCGC00162127-01
• Doxepina
• CCG-204434
• NCGC00024623-01
• trans-doxepin
• Doxepina [INN-Spanish]
• BPBio1_000118
• 3-DIBENZO(B,E)OXEPIN-11(6H)-YLIDENE-N,N-DIMETHYLPROPAN-1-AMINE
• L000699
• D07875
• doxepin
• BRD-K54462405-003-03-3
• CHEMBL860
• Doxepinum (INN-Latin)
• BSPBio_000106
• [11C]doxepin
• Doxepina (INN-Spanish)
• GTPL3958
• 851NLB57HQ
• Doxepin, (E)-
• (3E)-3-DIBENZO(B,E)OXEPIN-11(6H)-YLIDENE-N,N-DIMETHYLPROPAN-1-AMINE
• Sinequan
• DTXCID202966
• NCGC00015344-01
• CCRIS 9176
• Doxepin (INN)
• ODQWQRRAPPTVAG-GZTJUZNOSA-N
• (E)-3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine
• DA-52672
• NCGC00015344-16

• Inchi： 1S/C19H21NO/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+
• InChI Key： ODQWQRRAPPTVAG-GZTJUZNOSA-N
• SMILES： O1C2C=CC=CC=2/C(=C/CCN(C)C)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Oily liquid.
• Density: 1.0594 (rough estimate)
• Melting Point: 187-189°C
• Boiling Point: bp0.03 154-157°; bp0.2 260-270°
• Refractive Index: 1.5000 (estimate)
• PSA: 12.47000
• LogP: 3.96240
• Solubility: Not determined

3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 26, 16 i.v.; 79, 182 i.p.; 135, 147 orally (Ribbentrop, Schaumann)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine

Recent Advances in the Study of 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (CAS: 1668-19-5)

3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (CAS: 1668-19-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent investigations into the pharmacological profile of 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine have revealed its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. This suggests potential applications in the treatment of mood disorders such as depression and anxiety. Additionally, its unique chemical structure has been shown to interact with cellular signaling pathways involved in cancer progression, making it a candidate for further oncological research.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key biological processes. For instance, research has shown that 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings are supported by molecular docking studies, which indicate strong binding interactions with specific protein targets involved in cancer cell survival.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, may offer solutions to some of these challenges, enhancing the compound's therapeutic potential.

In conclusion, 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine represents a promising area of research in chemical biology and pharmaceutical science. Its dual potential in neurology and oncology underscores the need for continued investigation. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in more complex disease models, paving the way for potential clinical trials.